Cas no 37860-51-8 (Bis-Tos-PEG4)

Bis-tos-peg4 (protac linker 16) is a protac linker, which belongs to the peg class Bis-tos-peg4 can be used to synthesize protac molecules
Bis-Tos-PEG4 structure
Bis-Tos-PEG4 structure
Bis-Tos-PEG4
37860-51-8
C22H30O9S2
502.5982
MFCD00075239
323048
87577254

Bis-Tos-PEG4 Properties

Names and Identifiers

    • ((Oxybis(ethane-2,1-diyl))bis(oxy))bis(ethane-2,1-diyl) bis(4-methylbenzenesulfonate)
    • Tetraethylene Glycol Bis(p-toluenesulfonate)
    • Ethanol,2,2'-[oxybis(2,1-ethanediyloxy)]bis-, 1,1'-bis(4-methylbenzenesulfonate)
    • Tetraethylene Glycol DI-P-Tosylate
    • Tos-PEG4-Tos
    • Bis[2-(2-tosyloxyethoxy)ethyl] Ether
    • Bis[2-[2-(p-toluenesulfonyloxy)ethoxy]ethyl] Ether
    • Tetraethylene glycol ditosylate
    • Tos-PEG5-Tos
    • Bis-Tos-PEG4
    • Tetraethylene glycol di(p-toluenesulfonate)
    • AK103762
    • 2-[2-(2-{2-[(4-methylbenzenesulfonyl)oxy]ethoxy}ethoxy)ethoxy]ethyl 4-methylbenzene-1-sulfonate
    • BIPG1869
    • SLAONPBUWDUSSO-UHFFFAOYSA-N
    • tetraethylene glycol-di-p-tosylate
    • C22H30O9S2
    • Tetraethylene glycol di-p-tosylate
    • PROTAC Linker 16
    • 2-[2-[2-[2-(4-methylphenyl)sulfonyloxyethoxy]ethoxy]ethoxy]ethyl 4-methylbenzenesulfonate
    • 1,11-Bis(tosyloxy)-3,6,9-trioxaundecane
    • J-500008
    • AKOS002312305
    • BP-20620
    • ((Oxybis(ethane-2,1-diyl))bis(oxy))bis(ethane-2,1-diyl)bis(4-methylbenzenesulfonate)
    • CS-W004816
    • T1493
    • MFCD00075239
    • 2,2'-(Ethylenedioxy)triethyl ditosylate
    • Tetraethylene glycol di(p-toluenesulfonate), purum, >=95.0% (HPLC), colorless to yellow
    • 37860-51-8
    • Z56791661
    • Tetraethylene glycol di(p-toluenesulfonate), 97%
    • H10023
    • HY-W004816
    • SCHEMBL1145153
    • O,O'-ditosyl-3,6,9-trioxaundecane-1,11-diol
    • DS-2513
    • DTXSID001303215
    • UPCMLD0ENAT0504-1282:001
    • ((Oxybis(ethane-2,1-diyl))bis(oxy))bis(ethane-2,1-diyl) bis(4-methylbenzene sulfonate)
    • 2-[2-(2-{2-[(4-ethoxy}ethoxy)ethoxy]ethyl 4-methylbenzene-1-sulfonate
    • SY037072
    • DA-77152
    • +Expand
    • MFCD00075239
    • SLAONPBUWDUSSO-UHFFFAOYSA-N
    • 1S/C22H30O9S2/c1-19-3-7-21(8-4-19)32(23,24)30-17-15-28-13-11-27-12-14-29-16-18-31-33(25,26)22-9-5-20(2)6-10-22/h3-10H,11-18H2,1-2H3
    • S(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])(=O)(=O)OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OS(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])(=O)=O

Computed Properties

  • 502.13300
  • 0
  • 9
  • 16
  • 502.13312488 g/mol
  • 33
  • 650
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 2.5
  • 131
  • 502.6

Experimental Properties

  • 4.62560
  • 131.19000
  • n20/D 1.53(lit.)
  • Fahrenheit: 230 ° f
    Celsius: 110 ° c
  • 1.242 g/mL at 25 °C(lit.)

Bis-Tos-PEG4 Security Information

Bis-Tos-PEG4 Customs Data

  • 2909309090
  • China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Bis-Tos-PEG4 Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003V4W-1g
((Oxybis(ethane-2,1-diyl))bis(oxy))bis(ethane-2,1-diyl) bis(4-methylbenzenesulfonate)
37860-51-8 97%
1g
$4.00 2024-05-04
A2B Chem LLC
AB79520-1g
Tetraethylene glycol bis(p-toluenesulfonate)
37860-51-8 97%
1g
$4.00 2024-04-20
Aaron
AR003VD8-1g
((Oxybis(ethane-2,1-diyl))bis(oxy))bis(ethane-2,1-diyl) bis(4-methylbenzenesulfonate)
37860-51-8 95%
1g
$3.00
abcr
AB142112-25 g
Tetraethylene glycol di-p-tosylate, 98%; .
37860-51-8 98%
25g
€148.10 2023-05-09
Alichem
A019087851-100g
((Oxybis(ethane-2,1-diyl))bis(oxy))bis(ethane-2,1-diyl) bis(4-methylbenzenesulfonate)
37860-51-8 97%
100g
$280.00 2023-09-02
Ambeed
A133747-1g
((Oxybis(ethane-2,1-diyl))bis(oxy))bis(ethane-2,1-diyl) bis(4-methylbenzenesulfonate)
37860-51-8 97%
1g
$5.0 2024-07-19
Apollo Scientific
BIPG1869-5g
Tos-PEG5-Tos
37860-51-8
5g
£70.00 2024-07-19
Chemenu
CM252588-100g
((Oxybis(ethane-2,1-diyl))bis(oxy))bis(ethane-2,1-diyl) bis(4-methylbenzenesulfonate)
37860-51-8 95+%
100g
$262
Crysdot LLC
CD12077302-100g
((Oxybis(ethane-2,1-diyl))bis(oxy))bis(ethane-2,1-diyl) bis(4-methylbenzenesulfonate)
37860-51-8 97%
100g
$277 2024-07-18
eNovation Chemicals LLC
D695467-25g
TetraethyleneGlycolDi(p-toluenesulfonate)
37860-51-8 98%
25g
$185 2021-09-24

Bis-Tos-PEG4 Suppliers

HU BEI ZHONG SHAN FENG XING YI YAO Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:37860-51-8)
ZHANG LI
13397111514
z13397111514@163.com
Wuhan Huajiu Pharmaceutical Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:37860-51-8)
WANG YAN
15527230951
3317219330@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:37860-51-8)
A LA DING
anhua.mao@aladdin-e.com
Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier Audited Supplier
(CAS:37860-51-8)
JI ZHI SHI JI
18117592386
3007522982@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:37860-51-8)
TANG SI LEI
15026964105
2881489226@qq.com

Bis-Tos-PEG4 Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:37860-51-8)Bis-Tos-PEG4
A855097
99%
500g
593.0